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For Researchers, Scientists, and Drug Development Professionals

Aluminum hydride (AlH₃), or alane, has garnered significant attention as a potential hydrogen

storage material due to its exceptionally high gravimetric and volumetric hydrogen densities.[1]

[2][3][4][5] This guide provides a comprehensive comparison of AlH₃ with other leading solid-

state hydrogen storage materials, supported by experimental data. It delves into the

thermodynamic and kinetic properties, challenges to reversibility, and strategies being explored

to overcome these limitations.

Performance Comparison of Hydrogen Storage
Materials
The following table summarizes the key performance metrics of AlH₃ in comparison to other

notable solid-state hydrogen storage materials.
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Material
Gravimetric
Capacity
(wt%)

Volumetric
Capacity
(kg H₂/m³)

Dehydroge
nation
Temperatur
e (°C)

Enthalpy of
Formation
(kJ/mol H₂)

Reversibilit
y
Conditions

α-AlH₃ 10.1[1][2][6] 148[1][2][3][5] ~170[7] ~7.6

High

pressure

(>7000 bar)

required for

direct

rehydrogenati

on.[8][9]

NaAlH₄ (Ti-

doped)
5.6 99 150-200 ~37

Reversible

under

moderate

conditions

(e.g., 100 bar

H₂, 150°C).

LaNi₅H₆ 1.4 115 20-50 ~30

Fully

reversible at

near-ambient

conditions.

NH₃BH₃ 19.6 121 100-200 ~-21

Irreversible;

requires

complex

chemical

regeneration.

MOF-5

(Zn₄O(BDC)₃)

1.3 (at 77K, 1

bar)

66 (at 77K, 1

bar)
-196 ~10

Physisorption

-based,

reversible at

cryogenic

temperatures.

Experimental Protocols
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The validation of AlH₃ and other materials for hydrogen storage involves a suite of analytical

techniques to characterize their properties.

1. Hydrogen Absorption/Desorption Measurements (Sieverts' Apparatus):

A Sieverts' apparatus is the standard for measuring the amount of hydrogen absorbed or

desorbed by a material.

Methodology: A known quantity of the material is placed in a sample holder of a calibrated

volume. The system is evacuated and heated to the desired temperature. Hydrogen gas is

then introduced into the system in controlled increments. The pressure change in the

calibrated volume is used to calculate the amount of hydrogen absorbed or desorbed by the

sample, applying the ideal gas law with real gas corrections. Isotherms are generated by

plotting the amount of hydrogen stored as a function of pressure at a constant temperature.

2. Thermodynamic Property Determination (Differential Scanning Calorimetry - DSC):

DSC is employed to determine the thermodynamic parameters of the hydrogenation and

dehydrogenation reactions.

Methodology: A small, weighed sample of the material is placed in a hermetically sealed pan,

alongside an empty reference pan. The pans are heated at a constant rate. The difference in

heat flow to the sample and the reference is measured as a function of temperature.

Endothermic peaks correspond to decomposition (hydrogen release), and exothermic peaks

indicate phase transitions or absorption.[7] The enthalpy of reaction can be calculated from

the area of these peaks.

3. Structural Characterization (X-ray Diffraction - XRD):

XRD is used to identify the crystallographic structure of the material before, during, and after

hydrogen cycling.

Methodology: A powdered sample is exposed to a monochromatic X-ray beam. The

diffraction pattern, a plot of diffracted intensity versus the diffraction angle (2θ), is recorded.

The positions and intensities of the diffraction peaks are unique to each crystalline phase,

allowing for phase identification and the determination of lattice parameters. This technique

is crucial for identifying the different polymorphs of AlH₃ (e.g., α, β, γ).[7]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.hydrogen.energy.gov/docs/hydrogenprogramlibraries/pdfs/progress-06/iv_a_4a_graetz.pdf?sfvrsn=827238b6_1
https://www.hydrogen.energy.gov/docs/hydrogenprogramlibraries/pdfs/progress-06/iv_a_4a_graetz.pdf?sfvrsn=827238b6_1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Challenge of Reversibility in AlH₃
The primary obstacle to the practical application of AlH₃ as a reversible hydrogen storage

medium is the immense pressure required to rehydrogenate aluminum powder back to AlH₃.[8]

[9][10] This is due to the high thermodynamic stability of the Al-H bond in the solid state. The

decomposition of α-AlH₃ to aluminum and hydrogen is shown in the following diagram:

α-AlH₃ Al + 3/2 H₂

Dehydrogenation
(Heat, < 1 bar)

Rehydrogenation
(>7000 bar H₂)

Click to download full resolution via product page

Caption: Dehydrogenation and rehydrogenation cycle of AlH₃.

Strategies to Enhance Reversibility
Researchers are actively exploring several avenues to lower the formidable pressure

requirement for AlH₃ regeneration.

1. Nanoconfinement:

Confining AlH₃ within the pores of nanostructured materials, such as covalent triazine

frameworks (CTFs), has shown promise in improving reversibility.[8][9]

Mechanism: The interaction between the AlH₃ clusters and the functional groups of the host

material can destabilize the Al-H bonds, thereby lowering the thermodynamic barrier for both

dehydrogenation and rehydrogenation. For instance, AlH₃ confined within a bipyridine-

functionalized CTF demonstrated regeneration at 60°C under 700 bar of hydrogen, a

significant reduction from the pressure required for bulk aluminum.[8][9]

The logical workflow for validating this approach is as follows:
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Caption: Experimental workflow for validating nanoconfined AlH₃.

2. Formation of Adducts:
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The formation of adducts with Lewis bases, such as amines and ethers, can significantly alter

the thermodynamics of AlH₃.[11]

Mechanism: The Lewis base donates electrons to the aluminum atom, weakening the Al-H

bonds. This facilitates both the formation of the alane adduct from aluminum and hydrogen at

lower pressures and the subsequent release of hydrogen from the adduct. While this

approach improves reversibility, the added weight of the adduct reduces the overall

gravimetric hydrogen capacity.[11]

Conclusion
AlH₃ remains a highly promising material for hydrogen storage, primarily due to its high

hydrogen density.[1][2] However, its practical application is currently hindered by the extreme

conditions required for its regeneration.[8][9][10] Ongoing research into nanoconfinement and

adduct formation is paving the way for overcoming this critical challenge. The successful

development of a method to enable the reversible cycling of AlH₃ under practical conditions

would represent a significant breakthrough in the field of solid-state hydrogen storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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